2-(Azidomethyl)-5-(trifluoromethyl)furan

• Molecular Formula: C6H4F3N3O
• Molecular Weight: 191.11 g/mol
• IUPAC Name: 2-(azidomethyl)-5-(trifluoromethyl)furan
• InChI: InChI=1S/C6H4F3N3O/c7-6(8,9)5-2-1-4(13-5)3-11-12-10/h1-2H,3H2
• InChI Key: MRAKPMCNFXEART-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)C(F)(F)F)CN=[N+]=[N-]

Description

2-(Azidomethyl)-5-(trifluoromethyl)furan is a heterocyclic organic compound featuring a furan ring substituted with an azidomethyl group at the 2-position and a trifluoromethyl group at the 5-position. The azide group (-N₃) is highly reactive, enabling participation in click chemistry (e.g., Huisgen cycloaddition), while the electron-withdrawing trifluoromethyl (-CF₃) group enhances metabolic stability and influences electronic properties .

For example, 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone () is synthesized via azide introduction through nucleophilic substitution or diazo transfer reactions. Similarly, trifluoromethylation can be achieved via radical pathways or using trifluoromethylating agents like TMSCF₃ .

Comparison with Similar Compounds

Key Comparative Insights:

Azide Functionality: The azidomethyl group in 2-(Azidomethyl)-5-(trifluoromethyl)furan distinguishes it from non-azide analogs like 5-Methyl-2(3H)-furanone, enabling click chemistry applications absent in simpler furans . Compared to 5-(Azidomethyl)-3,3-difluorodihydro-2(3H)-furanone, the trifluoromethyl group in the target compound enhances lipophilicity and metabolic resistance, critical for drug design .

Trifluoromethyl Effects: The -CF₃ group reduces electron density on the furan ring, altering reactivity in electrophilic substitutions. For example, 5-[4-Fluoro-3-(trifluoromethyl)phenyl]furan-2-carbaldehyde shows stronger antibacterial activity than its non-fluorinated analog due to improved membrane penetration . In contrast, 2,2,2-Trifluoro-1-(5-methylfuran-2-yl)ethanol leverages -CF₃ for solvent applications but lacks the azide’s versatility .

Biological Activity: Bromine or chlorine substituents (e.g., N-(2-Bromophenyl)-5-(2-(trifluoromethyl)phenyl)-2-furamide) increase molecular weight and halogen bonding but reduce synthetic accessibility compared to azides . The absence of -CF₃ in compounds like 5-Azido-2(3H)-furanone limits their stability under physiological conditions .

Synthetic Complexity: Introducing both azide and -CF₃ groups requires multi-step protocols, whereas monosubstituted furans (e.g., 5-Methyl-2(3H)-furanone) are simpler to synthesize .